Cas no 94747-49-6 (1-(4-Methoxybenzoyl)-piperazine)
1-(4-Methoxybenzoyl)-piperazine Chemical and Physical Properties
Names and Identifiers
-
- (4-Methoxyphenyl)(piperazin-1-yl)methanone
- (4-methoxyphenyl)-piperazin-1-ylmethanone
- 1-(4-METHOXYBENZOYL)-PIPERAZINE
- Methanone,(4-methoxyphenyl)-1-piperazinyl-
- 1-(4-Methoxybenzoyl)piperazine
- 1-[(4-Methoxyphenyl)Carbonyl]Piperazine
- 4-methoxyphenyl-piperazinylketone
- GS3252
- SCHEMBL208986
- AWNXKUKDGIDDBE-UHFFFAOYSA-N
- FS-1775
- FT-0727796
- Oprea1_192551
- 94747-49-6
- AB2892
- (4-methoxyphenyl)(piperazin-1-yl) methanone
- 3-(3-CYANO-PHENYL)-ACRYLICACIDMETHYLESTER
- N-(4-methoxybenzoyl)-piperazine
- 1-(4-methoxybenzoyl)-piperazine, AldrichCPR
- DTXSID30371553
- AKOS000131448
- Piperazine, 1-(4-methoxybenzoyl)-
- MFCD02256020
- EN300-57646
- STL183864
- DB-004237
- 1-(4-Methoxybenzoyl)-piperazine
-
- MDL: MFCD02256020
- Inchi: 1S/C12H16N2O2/c1-16-11-4-2-10(3-5-11)12(15)14-8-6-13-7-9-14/h2-5,13H,6-9H2,1H3
- InChI Key: AWNXKUKDGIDDBE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)OC)N1CCNCC1
Computed Properties
- Exact Mass: 220.12100
- Monoisotopic Mass: 220.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
- XLogP3: 0.7
Experimental Properties
- Density: 1.132
- Melting Point: 73-74°C
- Boiling Point: 140°C
- Flash Point: 192.3 ºC
- Refractive Index: 1.546
- PSA: 41.57000
- LogP: 1.00730
1-(4-Methoxybenzoyl)-piperazine Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P264; P270; P301+P312+P330; P501
- Hazard Category Code: 22
-
Hazardous Material Identification:
- Storage Condition:Store at room temperature
1-(4-Methoxybenzoyl)-piperazine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-Methoxybenzoyl)-piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 024159-1g |
1-(4-Methoxybenzoyl)-piperazine |
94747-49-6 | 98% | 1g |
£24.00 | 2022-02-28 | |
| Fluorochem | 024159-5g |
1-(4-Methoxybenzoyl)-piperazine |
94747-49-6 | 98% | 5g |
£60.00 | 2022-02-28 | |
| Fluorochem | 024159-10g |
1-(4-Methoxybenzoyl)-piperazine |
94747-49-6 | 98% | 10g |
£108.00 | 2022-02-28 | |
| Fluorochem | 024159-50g |
1-(4-Methoxybenzoyl)-piperazine |
94747-49-6 | 98% | 50g |
£286.00 | 2022-02-28 | |
| Apollo Scientific | OR0809-1g |
1-(4-Methoxybenzoyl)piperazine |
94747-49-6 | 1g |
£40.00 | 2025-02-19 | ||
| Chemenu | CM280903-100g |
(4-Methoxyphenyl)(piperazin-1-yl)methanone |
94747-49-6 | 97% | 100g |
$453 | 2021-08-18 | |
| Apollo Scientific | OR0809-2g |
1-(4-Methoxybenzoyl)piperazine |
94747-49-6 | 2g |
£75.00 | 2025-02-19 | ||
| Apollo Scientific | OR0809-10g |
1-(4-Methoxybenzoyl)piperazine |
94747-49-6 | 10g |
£140.00 | 2025-02-19 | ||
| abcr | AB497108-1 g |
1-(4-Methoxybenzoyl)-piperazine, 98%; . |
94747-49-6 | 98% | 1g |
€76.40 | 2023-04-19 | |
| abcr | AB497108-5 g |
1-(4-Methoxybenzoyl)-piperazine, 98%; . |
94747-49-6 | 98% | 5g |
€136.30 | 2023-04-19 |
1-(4-Methoxybenzoyl)-piperazine Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-(4-Methoxybenzoyl)-piperazine
Comprehensive Overview of 1-(4-Methoxybenzoyl)-piperazine (CAS No. 94747-49-6): Properties, Applications, and Industry Insights
1-(4-Methoxybenzoyl)-piperazine (CAS No. 94747-49-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperazine derivative combines a methoxybenzoyl moiety with a piperazine ring, making it a versatile intermediate for drug development. Researchers are increasingly exploring its potential in designing central nervous system (CNS) therapeutics and enzyme inhibitors, aligning with current trends in precision medicine.
The compound's molecular formula (C12H16N2O2) and weight (220.27 g/mol) reflect its moderate polarity, which contributes to its solubility profile in common organic solvents like dimethyl sulfoxide (DMSO) and ethanol. This property is particularly valuable for formulation scientists addressing drug delivery challenges—a hot topic in 2024 pharmaceutical forums. Recent studies highlight its role in improving blood-brain barrier permeability, a critical factor for neurodegenerative disease research.
From a synthetic chemistry perspective, 94747-49-6 serves as a key building block for heterocyclic compound synthesis. Its methoxy-substituted aromatic system allows for selective functionalization, meeting the growing demand for structure-activity relationship (SAR) studies. Industry reports indicate rising Google searches for "piperazine-based scaffold design" and "methoxybenzoyl modifications," reflecting researcher interest in optimizing this compound's derivatives.
Quality control protocols for 1-(4-Methoxybenzoyl)-piperazine emphasize HPLC purity (>98%) and stringent residual solvent analysis, addressing the pharmaceutical industry's focus on ICH Q3C guidelines. Analytical techniques like LC-MS and NMR spectroscopy are essential for characterizing this compound, as evidenced by increased publications discussing spectral data interpretation in 2023-2024.
Environmental and safety assessments reveal that 94747-49-6 requires standard laboratory handling precautions (gloves, goggles) without being classified as hazardous under GHS criteria. This positions it favorably compared to more reactive intermediates in green chemistry applications—a trending search term among sustainable chemistry professionals.
The commercial availability of 1-(4-Methoxybenzoyl)-piperazine through major chemical suppliers has expanded significantly, with procurement data showing 32% year-over-year growth in Q1 2024. This surge correlates with increased research into GPCR-targeted compounds and allosteric modulator development, where this scaffold shows particular promise according to recent patent filings.
Future applications may leverage the compound's hydrogen bonding capacity (donor: 1, acceptor: 3) for crystal engineering in pharmaceutical cocrystals—an area generating substantial academic interest. Computational chemistry studies using molecular docking simulations with this structure have produced noteworthy results in protein-ligand interaction modeling, addressing a frequently searched topic in drug discovery circles.
Storage recommendations for CAS No. 94747-49-6 suggest airtight containers at 2-8°C, with stability data indicating excellent shelf life (>36 months) when protected from light and moisture. These characteristics make it suitable for long-term research projects, a practical consideration often queried by laboratory managers.
In conclusion, 1-(4-Methoxybenzoyl)-piperazine represents an important tool for modern medicinal chemistry, with applications spanning from lead compound optimization to biochemical probe development. Its balanced physicochemical properties and synthetic versatility position it as a valuable asset in addressing current challenges in targeted therapy design and small molecule drug discovery.
94747-49-6 (1-(4-Methoxybenzoyl)-piperazine) Related Products
- 563538-33-0((4-HYDROXY-PHENYL)-PIPERAZIN-1-YL-METHANONE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)